Cas no 2229540-85-4 (tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-(trifluoromethyl)phenyl}carbamate)

• Product Name: tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-(trifluoromethyl)phenyl}carbamate
• CAS No: 2229540-85-4
• MF: C₁₅H₂₁F₃N₂O₃
• MW: 334.334054708481
• CID: 6035820
• PubChem ID: 165676943
• Update Time: 2025-05-19

tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-(trifluoromethyl)phenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-(trifluoromethyl)phenyl}carbamate
• EN300-1900356
• tert-butyl N-{2-[2-(aminooxy)propan-2-yl]-5-(trifluoromethyl)phenyl}carbamate
• 2229540-85-4

• Inchi： 1S/C15H21F3N2O3/c1-13(2,3)22-12(21)20-11-8-9(15(16,17)18)6-7-10(11)14(4,5)23-19/h6-8H,19H2,1-5H3,(H,20,21)
• InChI Key： SXGJBMCTQXWABS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C(C)(C)ON)(F)F

Computed Properties

• Exact Mass: 334.15042702g/mol
• Monoisotopic Mass: 334.15042702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-(trifluoromethyl)phenyl}carbamate

Research Brief on tert-butyl N-{2-[2-(aminooxy)propan-2-yl]-5-(trifluoromethyl)phenyl}carbamate (CAS: 2229540-85-4)

In recent years, the compound tert-butyl N-{2-[2-(aminooxy)propan-2-yl]-5-(trifluoromethyl)phenyl}carbamate (CAS: 2229540-85-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and aminooxy functional groups, has shown promising potential in various therapeutic applications, including drug discovery and development. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The synthesis of tert-butyl N-{2-[2-(aminooxy)propan-2-yl]-5-(trifluoromethyl)phenyl}carbamate involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have highlighted the efficiency of palladium-catalyzed cross-coupling reactions in constructing the aromatic core, followed by the introduction of the aminooxy moiety. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the compound's metabolic stability and bioavailability, making it a valuable scaffold for medicinal chemistry.

From a biological perspective, this compound has demonstrated notable activity in inhibiting specific enzymatic pathways. For instance, preliminary in vitro studies suggest its potential as a modulator of protein-protein interactions (PPIs) involved in inflammatory and oncogenic signaling. The aminooxy group, in particular, has been implicated in forming reversible covalent bonds with target proteins, offering a unique mechanism of action. These findings position the compound as a candidate for further investigation in the development of novel therapeutics.

Recent publications have also explored the pharmacokinetic properties of tert-butyl N-{2-[2-(aminooxy)propan-2-yl]-5-(trifluoromethyl)phenyl}carbamate. Studies in animal models indicate favorable absorption and distribution profiles, with minimal off-target effects. However, challenges remain in optimizing its metabolic stability and reducing potential toxicity, which are critical for advancing the compound to clinical trials. Researchers are currently investigating structural analogs to address these limitations while preserving the compound's therapeutic efficacy.

In conclusion, tert-butyl N-{2-[2-(aminooxy)propan-2-yl]-5-(trifluoromethyl)phenyl}carbamate represents a promising lead compound in chemical biology and drug discovery. Its unique structural features and biological activity warrant further exploration, particularly in the context of targeted therapies for complex diseases. Future research should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its safety profile in preclinical models. The insights gained from these studies will be instrumental in translating this compound into clinically relevant therapeutics.